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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1682547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 2,3,5-Trimethacarb-d3. The information presented herein is crucial for

maintaining the integrity of this isotopically labeled compound, ensuring its suitability for use as

an internal standard in analytical methodologies and for various research applications. The

stability of 2,3,5-Trimethacarb-d3 is inferred from data available for its unlabeled counterpart,

2,3,5-Trimethacarb, as specific stability studies on the deuterated analog are not extensively

available in public literature. Deuterium labeling is generally considered to have a minimal

effect on the chemical stability of a molecule, although it can influence the rate of metabolic

degradation.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,3,5-Trimethacarb-d3 is presented

below.
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Property Value

Chemical Formula C₁₁H₁₂D₃NO₂

Molecular Weight 196.26 g/mol

Appearance Off-white to brown solid

CAS Number 12407-86-2

Synonyms
(2,3,5-trimethylphenyl) N-

(trideuteriomethyl)carbamate

Stability Profile
The stability of 2,3,5-Trimethacarb-d3 is influenced by several environmental factors, including

pH, light, and temperature. The primary degradation pathways for the parent compound, and

therefore presumed for the deuterated analog, are hydrolysis and atmospheric photolysis.

Hydrolytic Stability
Hydrolysis is a significant degradation pathway for 2,3,5-Trimethacarb, with the rate being

highly dependent on the pH of the aqueous solution. The compound is most stable in acidic to

neutral conditions and decomposes in alkaline environments.

pH Half-life (t½)

4 Stable

7 Approximately 40 days

8 Approximately 3 days

>8 Rapid decomposition

Note: Data is for the unlabeled 2,3,5-Trimethacarb and is intended to provide a conservative

estimate for the deuterated analog.

Photolytic Stability
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2,3,5-Trimethacarb is considered to be relatively stable to light in its solid form and in aqueous

solutions. However, in the atmosphere, it is susceptible to degradation by photochemically

produced hydroxyl radicals.

Condition Stability

Solid State (light exposure) Stable

Aqueous Solution (light exposure) Relatively Stable

Atmospheric (vapor phase) Degradation by hydroxyl radicals

Thermal Stability
While specific thermal degradation studies are not readily available, carbamate pesticides are

generally stable at ambient and refrigerated temperatures. Elevated temperatures can

accelerate degradation, particularly in the presence of moisture or other reactive species.

Recommended Storage Conditions
To ensure the long-term stability and integrity of 2,3,5-Trimethacarb-d3, the following storage

conditions are recommended:

Condition Recommendation

Temperature
Store at 2-8°C for long-term storage. Room

temperature is acceptable for short-term use.

Light
Store in a light-resistant container to protect

from photolytic degradation.

Atmosphere
Store in a tightly sealed container to protect

from atmospheric moisture and contaminants.

pH
Avoid storage in basic solutions to prevent

hydrolysis.

Experimental Protocols
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The following are generalized protocols for assessing the stability of 2,3,5-Trimethacarb-d3,

based on established OECD and ICH guidelines for pesticide and drug stability testing.

Hydrolysis Stability Study (Adapted from OECD
Guideline 111)
This study is designed to determine the rate of hydrolysis of 2,3,5-Trimethacarb-d3 in aqueous

solutions at different pH values.

Preparation Incubation Analysis Data Evaluation

Prepare sterile aqueous buffer solutions (pH 4, 7, 9) Prepare a stock solution of 2,3,5-Trimethacarb-d3 in a suitable solvent Spike buffer solutions with the stock solution Incubate samples in the dark at a constant temperature (e.g., 25°C or 50°C) Withdraw aliquots at predetermined time intervals Analyze aliquots using a validated stability-indicating analytical method (e.g., LC-MS/MS) Quantify the concentration of 2,3,5-Trimethacarb-d3 and any major degradation products Determine the rate of degradation and calculate the half-life at each pH

Sample Preparation Light Exposure

Analysis

Prepare solid samples of 2,3,5-Trimethacarb-d3 Expose samples to a controlled light source (e.g., xenon or fluorescent lamp) providing both UV and visible light

Prepare a solution of 2,3,5-Trimethacarb-d3 in a suitable solvent

Analyze exposed and control samples at appropriate time intervals using a validated stability-indicating method

Simultaneously, store control samples in the dark under the same temperature conditions

Compare the results of the exposed samples to the dark controls to determine the extent of photodegradation
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2,3,5-Trimethacarb-d3

Hydrolysis
(Alkaline Conditions)

Degradation Products

2,3,5-Trimethylphenol Methylamine-d3 Carbon Dioxide

Click to download full resolution via product page

To cite this document: BenchChem. [Stability and Storage of 2,3,5-Trimethacarb-d3: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682547#2-3-5-trimethacarb-d3-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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